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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
artificial aging of dental specimens bonded with Panavia TC, a dual-cured resin cement.
Understanding the long-term durability of the adhesive bond is critical for predicting clinical
performance. The following sections detail common aging methodologies, present quantitative
data from relevant studies, and provide step-by-step experimental protocols.

Introduction to Aging Protocols

Artificial aging protocols are essential in dental materials research to simulate the degradation
of materials and adhesive interfaces that occurs over time in the oral environment. The primary
mechanisms of degradation for resin cements like Panavia TC are hydrolysis and thermal
stresses. Therefore, the most common laboratory aging methods involve water storage and
thermocycling. These methods aim to accelerate the aging process to predict the long-term
clinical performance of the bonded restorations.

Data on Bond Strength After Aging

The following table summarizes the quantitative data on the bond strength of Panavia resin
cements subjected to various aging protocols. It is important to note that the specific Panavia
product and testing methodology can influence the results.
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Experimental Protocols

Detailed methodologies for the key aging experiments are provided below.

Protocol 1: Thermocycling

Objective: To simulate the effects of thermal stresses in the oral cavity on the bond strength of
Panavia TC.

Materials:

o Panavia TC bonded specimens
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e Thermocycling machine

¢ Distilled water

Procedure:

After the initial bonding procedure and 24-hour storage in distilled water at 37°C, randomly
divide the specimens into a control group (no aging) and an aging group.

o Place the specimens from the aging group into the thermocycling machine.
o Set the temperature for the water baths to 5°C and 55°C.[6][7]

» Set the dwell time in each bath to 30 seconds.

» Set the transfer time between baths to 5-10 seconds.

e The number of cycles can be varied to simulate different periods of clinical service. Common
cycle counts include:

o 5,000 cycles (approximates 6 months of in-vivo service)[8]
o 10,000 cycles (approximates 1 year of in-vivo service)[1][8]

e Upon completion of the thermocycling protocol, the specimens are ready for bond strength
testing.

Protocol 2: Water Storage

Objective: To evaluate the hydrolytic stability of the adhesive bond of Panavia TC.
Materials:

e Panavia TC bonded specimens

 Incubator or water bath

¢ Distilled water
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e Light-proof containers
Procedure:

» Following the initial bonding procedure, place the specimens in light-proof containers filled
with distilled water.

o Store the containers in an incubator or water bath maintained at a constant temperature of
37°C.

e The duration of water storage can be varied to simulate different aging periods. Common
storage times include:

[¢]

24 hours (baseline)[9]

[¢]

1 month

6 months

[e]

o

1 year[5]

o Ensure that the water is changed periodically (e.g., weekly) to prevent bacterial growth and
maintain a consistent storage environment.

» After the designated storage period, retrieve the specimens for bond strength evaluation.

Visualizing Experimental Workflows

The following diagrams illustrate the experimental workflows for the described aging protocols.
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Caption: Workflow for the thermocycling aging protocol.
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Caption: Workflow for the water storage aging protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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